Cas no 862807-07-6 (5-(isopropylthio)-4-(phenylsulfonyl)-2-(p-tolyl)oxazole)

• Product Name: 5-(isopropylthio)-4-(phenylsulfonyl)-2-(p-tolyl)oxazole
• CAS No: 862807-07-6
• MF: C₁₉H₁₉NO₃S₂
• MW: 373.489062547684
• CID: 5942795
• PubChem ID: 2157039
• Update Time: 2023-11-22

5-(isopropylthio)-4-(phenylsulfonyl)-2-(p-tolyl)oxazole Chemical and Physical Properties

Names and Identifiers

• 5-(isopropylthio)-4-(phenylsulfonyl)-2-(p-tolyl)oxazole
• Oxazole, 5-[(1-methylethyl)thio]-2-(4-methylphenyl)-4-(phenylsulfonyl)-
• AKOS024585454
• F0586-0127
• 4-(benzenesulfonyl)-2-(4-methylphenyl)-5-(propan-2-ylsulfanyl)-1,3-oxazole
• 862807-07-6
• 4-(benzenesulfonyl)-2-(4-methylphenyl)-5-propan-2-ylsulfanyl-1,3-oxazole

• Inchi： 1S/C19H19NO3S2/c1-13(2)24-19-18(25(21,22)16-7-5-4-6-8-16)20-17(23-19)15-11-9-14(3)10-12-15/h4-13H,1-3H3
• InChI Key： LNZWHKBCBIUCBF-UHFFFAOYSA-N
• SMILES： O1C(SC(C)C)=C(S(C2=CC=CC=C2)(=O)=O)N=C1C1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 373.08063582g/mol
• Monoisotopic Mass: 373.08063582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 93.8Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 552.4±60.0 °C(Predicted)
• pka: -3.79±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles